Cas no 1207061-77-5 ((2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1207061-77-5
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 5472048
• PubChem ID: 49671331
• Update Time: 2023-11-20

(2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS024677670
• (Z)-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(thiophen-2-yl)acrylamide
• 1207061-77-5
• (Z)-N-[(4-oxo-3H-phthalazin-1-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• F2758-0232
• (2Z)-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C16H13N3O2S/c20-15(8-7-11-4-3-9-22-11)17-10-14-12-5-1-2-6-13(12)16(21)19-18-14/h1-9H,10H2,(H,17,20)(H,19,21)/b8-7-
• InChI Key： AXDGLFITSBYWQS-FPLPWBNLSA-N
• SMILES： S1C=CC=C1/C=C\C(NCC1C2C=CC=CC=2C(NN=1)=O)=O

Computed Properties

• Exact Mass: 311.07284784g/mol
• Monoisotopic Mass: 311.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines